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Compound of Interest

Compound Name: DMHAPC-Chol

Cat. No.: B10799348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol (DMHAPC-Chol), commonly known

as DC-Cholesterol, is a cationic lipid that has garnered significant attention in the field of drug

delivery, particularly for gene therapy applications. Its ability to form stable liposomes, often in

conjunction with helper lipids like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE),

allows for the efficient encapsulation and delivery of nucleic acids such as DNA and siRNA into

cells.[1] This technical guide provides a comprehensive overview of the synthesis pathway of

DMHAPC-Chol, including detailed experimental protocols, quantitative data, and a visual

representation of the synthesis process.

Quantitative Data
The following table summarizes the key quantitative data for DMHAPC-Cholesterol and its

hydrochloride salt.
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Property
Value (DMHAPC-
Chol)

Value (DMHAPC-
Chol·HCl)

Reference(s)

Chemical Formula C₃₂H₅₆N₂O₂ C₃₂H₅₆N₂O₂ · HCl [2]

Molecular Weight 500.8 g/mol 537.3 g/mol [2][3]

CAS Number 137056-72-5 166023-21-8 [2][3]

Melting Point 105 °C Not specified [2]

Purity ≥ 95% (HPLC) ≥ 95% [3][4]

Appearance Not specified Crystalline solid [3]

Solubility Not specified
DMSO: >5 mg/ml,

Methanol: >10 mg/ml
[3]

Synthesis Pathway
The synthesis of DMHAPC-Chol (DC-Cholesterol) can be achieved through various methods.

A common and effective pathway involves the reaction of cholesteryl chloroformate with N,N-

dimethylethylenediamine. An alternative approach detailed in patent literature avoids the use of

phosgene derivatives by reacting cholesterol directly with 1,1'-carbonyldiimidazole and N,N-

dimethylethylenediamine. A further patented process describes the reaction of cholesterol with

triphosgene and N,N-dimethylethylenediamine.[5]

The following diagram illustrates a common synthesis route from cholesteryl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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